N-spiro[3,4-dihydrochromene-2,4'-oxane]-4-ylpyrazine-2-carboxamide

• IUPAC Name: N-spiro[3,4-dihydrochromene-2,4'-oxane]-4-ylpyrazine-2-carboxamide
• InChI: InChI=1S/C18H19N3O3/c22-17(15-12-19-7-8-20-15)21-14-11-18(5-9-23-10-6-18)24-16-4-2-1-3-13(14)16/h1-4,7-8,12,14H,5-6,9-11H2,(H,21,22)
• InChI Key: AZCWISNLPUHFJL-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC12CC(C3=CC=CC=C3O2)NC(=O)C4=NC=CN=C4
• Molecular Formula: C18H19N3O3
• Molecular Weight: 325.4 g/mol

Description

N-spiro[3,4-dihydrochromene-2,4'-oxane]-4-ylpyrazine-2-carboxamide, also known as SP-6-27, is a novel compound that has gained attention in the field of medicinal chemistry due to its potential therapeutic applications. It belongs to the class of spirooxindoles, which have shown promising results in the treatment of various diseases.

Mechanism of Action

The mechanism of action of N-spiro[3,4-dihydrochromene-2,4'-oxane]-4-ylpyrazine-2-carboxamide is not fully understood. However, it has been suggested that it may act by inhibiting the activity of certain enzymes or proteins involved in the growth and proliferation of cancer cells, viruses, and bacteria.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit viral replication, and inhibit bacterial growth. Additionally, this compound has been found to have antioxidant and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-spiro[3,4-dihydrochromene-2,4'-oxane]-4-ylpyrazine-2-carboxamide in lab experiments is its relatively simple synthesis method. Additionally, it has shown promising results in various scientific research applications. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in lab experiments.

Future Directions

There are several future directions for the study of N-spiro[3,4-dihydrochromene-2,4'-oxane]-4-ylpyrazine-2-carboxamide. One direction is to further investigate its mechanism of action to optimize its use in lab experiments. Additionally, it could be studied for its potential therapeutic applications in the treatment of various diseases, such as cancer, viral infections, and bacterial infections. Another direction is to explore its potential as a lead compound for the development of new drugs with improved efficacy and reduced toxicity.
In conclusion, this compound is a novel compound with promising potential in the field of medicinal chemistry. Its synthesis method is relatively simple, and it has shown promising results in various scientific research applications. Further studies are needed to fully understand its mechanism of action and optimize its use in lab experiments. Additionally, it could be explored for its potential therapeutic applications and as a lead compound for the development of new drugs.

Synthesis Methods

N-spiro[3,4-dihydrochromene-2,4'-oxane]-4-ylpyrazine-2-carboxamide can be synthesized through a one-pot, three-component reaction involving the condensation of 3-methyl-2-butanone, malononitrile, and 2-amino-3-cyano-4,5,6,7-tetrahydrobenzothiophene. The reaction is carried out in the presence of a catalytic amount of piperidine and acetic acid in ethanol at room temperature. The yield of this compound obtained through this method is around 70%.

Scientific Research Applications

N-spiro[3,4-dihydrochromene-2,4'-oxane]-4-ylpyrazine-2-carboxamide has shown promising results in various scientific research applications. It has been studied for its anticancer, antiviral, and antibacterial properties. In one study, this compound was found to inhibit the growth of human lung cancer cells by inducing apoptosis. In another study, it was shown to have antiviral activity against the influenza virus. Additionally, this compound has been found to have antibacterial activity against both gram-positive and gram-negative bacteria.